2-methoxy-5-methyl-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzenesulfonamide
• InChI: InChI=1S/C20H22N2O4S/c1-13-5-7-17(26-2)18(10-13)27(24,25)21-16-11-14-4-3-9-22-19(23)8-6-15(12-16)20(14)22/h5,7,10-12,21H,3-4,6,8-9H2,1-2H3
• InChI Key: BFUAHFOCWDPIAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

2-methoxy-5-methyl-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C20H22N2O4S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The title compound, 2-methoxy-5-methyl-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide, shares structural similarities with synthesized sulfonamides, which have been studied for their potential in various applications. For example, a study on 2-methoxy-5-{4-oxo-2-[(E)-2-(4-sulfamoylphenyl) ethenyl-3, 4-dihydroquinazolin-3-yl] benzene-1-sulfonamide 2 explored its synthesis through reactions involving chlorosulfonic acid and ammonia gas. The confirmation of the compound's structure through spectral data highlights the importance of such compounds in chemical research and potential pharmaceutical applications (Hayun et al., 2012).

Molecular Characterization and Applications

Sulfonamide compounds, like 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, have been characterized using various techniques including FTIR, NMR, X-ray diffraction, and DFT studies. These compounds exhibit potential for various applications due to their stability and charge transfer properties as demonstrated through HOMO-LUMO analysis. Such detailed studies can provide insights into the applications of related sulfonamides in material science, drug design, and biochemical research (K. Sarojini et al., 2012).

Thermal Reactivity and Chemical Behavior

The thermal reactivity of tricyclic compounds, which bear resemblance to the structural complexity of the title compound, has been studied to understand their behavior under different conditions. These studies provide valuable information on the stability, reaction mechanisms, and potential applications of such compounds in the development of new materials or in the synthesis of complex molecules (L. Benati, P. Montevecchi, P. Spagnolo, 1991).

Catalytic Applications and Synthesis

Research on benzyl sulfonamide/alcohol-tethered alkylidenecyclopropanes highlights the catalytic applications of sulfonamides. Such studies indicate potential applications in organic synthesis, offering routes to synthesize common organic structural units efficiently. This underscores the versatility of sulfonamide compounds in facilitating complex chemical transformations (Kai Chen et al., 2016).